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1,5-Dibromo-2,4-pentanedione vs 1,5-
dibromopentane

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1,5-Dibromo-2,4-pentanedione

CAS No.: 68864-57-3

Cat. No.: S1497792

Chemical Identification

The table below clarifies the fundamental identities of the two compounds, confirming they are distinct

chemical entities.

Feature 1,5-Dibromopentane 1,5-Dibromo-2,4-pentanedione
CAS Number 111-24-0 [1] [2] [3] Information not found

Molecular Formula CgH10Br, [4] [5] [1] CgHgBr,0, [6]

Molecular Weight 229.94 g/mol [1] [2] Information not found

Chemical Structure Br(CH,)sBr [1] [2] Information not found

IUPAC Name Pentane, 1,5-dibromo- [2] [3] 1,5-Dibromo-2,4-pentanedione [6]

The core structural difference is that 1,5-Dibromopentane is a simple alkane chain, while 1,5-Dibromo-2,4-
pentanedione is a diketone derivative containing oxygen atoms. This fundamental difference dictates their

physical properties and chemical reactivity.
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(Formula: CSHIOBrZ) (Structure: Alkane Chainj (Key Feature: Two Bromine Termina (Formula: CSHGBrZOZ) (Structure: Diketone Derivativej (Key Feature: Bromines + Carbonyl Groups)

Click to download full resolution via product page

The diagram above illustrates the fundamental structural relationship between the two chemicals,

highlighting their different functional groups which lead to distinct properties and applications.

Profile of 1,5-Dibromopentane

The following table summarizes the key physical and chemical properties of 1,5-Dibromopentane, compiled

from several chemical databases.

Property Value Reference
Melting Point -34 °C (lit.) / 233.2 K [1]1[2]
Boiling Point 110 °C at 15 mmHg (lit.) / 224.5 °C at 760 mmHg / 495.5 K [1]112] [3]
Density 1.688 g/mL at 25 °C (lit.) [1]

Refractive Index

Flash Point

Water Solubility

Vapor Pressure

1.504

>230 °F / 94.7 °C

Insoluble

0.1 £0.4 mmHg at 25°C

[3]

[1] [3]

[1] [3]

[3]

© 2026 Smolecule. All rights reserved.

2/5 Tech Support


https://www.smolecule.com/products/s1497792?utm_src=pdf-body-img
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1317884.htm
https://webbook.nist.gov/cgi/inchi?ID=C111240&Mask=4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1317884.htm
https://webbook.nist.gov/cgi/inchi?ID=C111240&Mask=4
https://www.chemsrc.com/en/cas/111-24-0_402568.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1317884.htm
https://www.chemsrc.com/en/cas/111-24-0_402568.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1317884.htm
https://www.chemsrc.com/en/cas/111-24-0_402568.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1317884.htm
https://www.chemsrc.com/en/cas/111-24-0_402568.html
https://www.chemsrc.com/en/cas/111-24-0_402568.html
https://www.smolecule.com/products/s1497792?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Property Value Reference

Vapor Density 8 (vs air) [1] [3]

Experimental Data & Protocols

The National Institute of Standards and Technology (NIST) provides critically evaluated thermophysical

property data for 1,5-Dibromopentane, including [4]:

¢ Phase Change Data: Triple point, boiling point, critical temperature and pressure, enthalpy of
vaporization.

e Thermodynamic Properties: Density, heat capacity, viscosity, and thermal conductivity across
various temperatures and pressures.

e Spectroscopic Data: A full infrared (IR) spectrum is available, which is essential for compound
identification. The spectrum was measured in solution and is part of the evaluated Coblentz Society
reference collection [7].

Primary Applications in Research

1,5-Dibromopentane is commonly used as a bis-alkylating agent to build cyclic and bridged structures in

organic synthesis [1]:

¢ Synthesis of N-Heterocycles: It is used to prepare N-alkylated piperidines by reacting with
primary amines.

¢ Synthesis of S-Heterocycles: It can react with sodium sulfide to form thiane (tetrahydrothiopyran).

¢ Grignard Reagent Preparation: It is used to synthesize a 1,5-di-Grignard reagent for carbon-chain
extension.

¢ Intermediate in Drug Synthesis: It serves as a key building block in the synthesis of compounds like
the analgesic dezocine [1].

Safety Information (GHS/Regulatory)

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation) [3].

¢ Precautionary Statements: P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing) [3].

¢ Risk Phrases: R22 (Harmful if swallowed), R36/38 (Irritating to eyes and skin) [3].
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Guidance for Further Research
The lack of publicly available data for 1,5-Dibromo-2,4-pentanedione suggests it may be a specialty or
novel compound. To proceed with your comparison, I suggest you:

e Consult specialized databases like Reaxys or SciFinder, which may contain journal articles or
patents detailing the synthesis and properties of 1,5-Dibromo-2,4-pentanedione.

¢ Review the synthetic literature for 2,4-pentanedione (acetylacetone), as its bromination derivatives
are likely discussed in methodological contexts.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1497792?utm_src=pdf-bulk
https://www.smolecule.com/products/s1497792?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

